Cas no 140136-50-1 (3-Pentanone, 4,4-dimethyl-1-(1-piperidinyl)-, hydrochloride)
140136-50-1 structure
Product Name:3-Pentanone, 4,4-dimethyl-1-(1-piperidinyl)-, hydrochloride
CAS No:140136-50-1
MF:C12H24ClNO
MW:233.778062820435
CID:1292070
PubChem ID:52997532
Update Time:2025-04-20
3-Pentanone, 4,4-dimethyl-1-(1-piperidinyl)-, hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 3-Pentanone, 4,4-dimethyl-1-(1-piperidinyl)-, hydrochloride
- 140136-50-1
- 4,4-DIMETHYL-1-(PIPERIDIN-1-YL)PENTAN-3-ONE HYDROCHLORIDE
- C12H24ClNO
- AKOS030508334
- 4,4-dimethyl-1-piperidin-1-ylpentan-3-one;hydrochloride
-
- Inchi: 1S/C12H23NO.ClH/c1-12(2,3)11(14)7-10-13-8-5-4-6-9-13;/h4-10H2,1-3H3;1H
- InChI Key: POABEHRAJDINTC-UHFFFAOYSA-N
- SMILES: Cl.O=C(C(C)(C)C)CCN1CCCCC1
Computed Properties
- Exact Mass: 233.15482
- Monoisotopic Mass: 233.1546421g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 187
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 20.3Ų
Experimental Properties
- PSA: 20.31
3-Pentanone, 4,4-dimethyl-1-(1-piperidinyl)-, hydrochloride Related Literature
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Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Yanyun Wang,Huijun Ma,Galong Li,Fei Gao,Mingli Peng,Hai Ming Fan Nanoscale Horiz., 2019,4, 1450-1459
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
140136-50-1 (3-Pentanone, 4,4-dimethyl-1-(1-piperidinyl)-, hydrochloride) Related Products
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